Cas no 1399659-23-4 (4-Bromo-5-butylthiophene-2-carbohydrazide)
1399659-23-4 structure
Product Name:4-Bromo-5-butylthiophene-2-carbohydrazide
CAS No:1399659-23-4
MF:C9H13BrN2OS
MW:277.181319952011
CID:5703221
PubChem ID:97034613
Update Time:2023-10-17
4-Bromo-5-butylthiophene-2-carbohydrazide Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-5-butylthiophene-2-carbohydrazide
- 1399659-23-4
- 4-Bromo-5-butyl-thiophene-2-carboxylic acid hydrazide
- 2-Thiophenecarboxylic acid, 4-bromo-5-butyl-, hydrazide
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- Inchi: 1S/C9H13BrN2OS/c1-2-3-4-7-6(10)5-8(14-7)9(13)12-11/h5H,2-4,11H2,1H3,(H,12,13)
- InChI Key: DWPCIBSXOJNOHT-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(NN)=O)SC=1CCCC
Computed Properties
- Exact Mass: 275.993
- Monoisotopic Mass: 275.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.4A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.470±0.06 g/cm3(Predicted)
- pka: 11.78±0.10(Predicted)
4-Bromo-5-butylthiophene-2-carbohydrazide Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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